Cas no 206184-67-0 (2-methoxy-3-methyl-7-[(1S,2R)-1,2,3-trihydroxypropyl]pteridin-4(3H)-one)

• Product name: 2-methoxy-3-methyl-7-[(1S,2R)-1,2,3-trihydroxypropyl]pteridin-4(3H)-one
• CAS No: 206184-67-0
• MF: C₁₁H₁₄N₄O₅
• MW: 282.252662181854
• CID: 1395333
• PubChem ID: 484376

2-methoxy-3-methyl-7-[(1S,2R)-1,2,3-trihydroxypropyl]pteridin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-methyl-7-[(1S,2R)-1,2,3-trihydroxypropyl]pteridin-4(3H)-one
• 4(3H)-Pteridinone, 2-methoxy-3-methyl-7-((1S,2R)-1,2,3-trihydroxypropyl)-
• 4(3H)-Pteridinone, 2-methoxy-3-methyl-7-[(1S,2R)-1,2,3-trihydroxypropyl]-
• DTXSID30174627
• 206184-67-0
• 2-Methoxy-3-methyl-7-[L-erythro]-.alpha.,beta.,.gamma.-trihydroxypropyl-pteridin-4(3H)-one
• 2-Methoxy-3-methyl-7-(L-erythro)-alpha,beta,gamma-trihydroxypropyl-pteridin-4(3H)-one
• 2-methoxy-3-methyl-7-[(1S,2R)-1,2,3-trihydroxypropyl]pteridin-4-one

• Inchi： InChI=1S/C11H14N4O5/c1-15-10(19)7-9(14-11(15)20-2)13-5(3-12-7)8(18)6(17)4-16/h3,6,8,16-18H,4H2,1-2H3/t6-,8+/m1/s1
• InChI Key： ZMKXNUAQSJMCTP-SVRRBLITSA-N
• SMILES： CN1C(=O)C2=NC=C(N=C2N=C1OC)C(C(CO)O)O

Computed Properties

• Exact Mass: 282.09652
• Monoisotopic Mass: 282.09641956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128Ų
• XLogP3: -2.3

Experimental Properties

• PSA: 128.37